5-Cyclopropyl-8-fluoro-7-piperazinopyrimido(1,6-a)benzimidazole-1,3-dione trifluoroacetate

• CAS RN: 137858-17-4
• Molecular Formula: C19H19F4N5O4
• Molecular Weight: 457.4 g/mol
• IUPAC Name: 5-cyclopropyl-8-fluoro-7-piperazin-1-ylpyrimido[1,6-a]benzimidazole-1,3-dione;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C17H18FN5O2.C2HF3O2/c18-11-7-13-14(8-12(11)21-5-3-19-4-6-21)22(10-1-2-10)16-9-15(24)20-17(25)23(13)16;3-2(4,5)1(6)7/h7-10,19H,1-6H2,(H,20,24,25);(H,6,7)
• InChI Key: NRYBOFCBJNYPSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=CC(=C(C=C3N4C2=CC(=O)NC4=O)F)N5CCNCC5.C(=O)(C(F)(F)F)O

Description

5-Cyclopropyl-8-fluoro-7-piperazinopyrimido(1,6-a)benzimidazole-1,3-dione trifluoroacetate is a useful research compound. Its molecular formula is C19H19F4N5O4 and its molecular weight is 457.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 4-[5-cyclopropyl-8-fluoro-1,2,3,5-tetrahydro-1,3-dioxopyrimido[1,6-a]benzimidazol-7-yl]-1-piperazinecarboxylate (471 mg, 1 mmol) is dissolved in trifluoroacetic acid (2 ml). After 1 hour at 25° the trifluoroacetic acid is distilled off. The residue is taken up in water (10 ml), treated with sodium hydrogen carbonate (168 mg, 2 mmol) and stirred at 25° for 2 hours. The suspension is cooled to 0°. The crystals are filtered off, washed in succession with in each case 5 ml of cold water and ethanol and recrystallized from ethanol/water (95/5). There are obtained 208 mg (60.6%) of 5-cyclopropyl-8-fluoro-7-(1-piperazinyl)-pyrimido[1,6-a]benzimidazole-1,3(2H,5H)-dione trifluoroacetate.